(2S,4R)-Tert-butyl 4-hydroxy-2-methylpyrrolidine-1-carboxylate
Overview
Description
“(2S,4R)-Tert-butyl 4-hydroxy-2-methylpyrrolidine-1-carboxylate” is a non-proteinogenic amino acid derivative primarily used in the synthesis of peptides and related bioactive molecules. It has a CAS Number of 114676-61-8 and a molecular weight of 201.27 . It is a solid substance .
Physical and Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 201.26 . The boiling point is 282.5±33.0°C at 760 mmHg . The storage temperature is 2-8°C in a sealed, dry environment .Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
- (2S,4R)-Tert-butyl 4-hydroxy-2-methylpyrrolidine-1-carboxylate is involved in the synthesis of various medicinal compounds. For instance, N-protected 4-fluoropyrrolidine derivatives, useful as dipeptidyl peptidase IV inhibitors, are synthesized using a methodology that includes the use of (2S,4R)-4-hydroxyproline derivatives, showcasing the compound's role in creating medically significant molecules (Singh & Umemoto, 2011).
Stereoselective Synthesis
- The compound plays a significant role in stereoselective synthesis processes. One such example is the Ru(II)‐BINAP reduction of a ketoester derived from hydroxyproline, where (2S)-(beta-tert-Butoxycarbonyl-alpha-(S)-hydroxyethyl)-4-R-hydroxypyrrolidine-1-carboxylic acid, tert-butyl ester is a key compound, underscoring its utility in achieving specific stereochemistry in chemical syntheses (King, Armstrong, & Keller, 2005).
NMR Applications in Peptide Research
- In peptide research, (2S,4R)-perfluoro-tert-butyl 4-hydroxyproline, closely related to the compound , is used for sensitive detection in 19F NMR. This showcases the compound's relevance in biochemical studies, particularly in analyzing peptide structures (Tressler & Zondlo, 2014).
Enzyme-Catalyzed Kinetic Resolution
- The compound is also significant in enzyme-catalyzed processes. For example, the first enzyme-catalyzed kinetic resolution of tert-butyl-3-hydroxy-4-phenylpyrrolidine-1-carboxylate, a compound structurally related to this compound, was reported, illustrating its importance in chiral chemistry and enzymatic reactions (Faigl et al., 2013).
Application in Synthesis of Key Intermediates
- It is used in the synthesis of key intermediates like tert-butyl (4R)-4-(methoxymethylcarbamoyl)-2,2-dimethylthiazolidine-3-carboxylate, which is crucial in the production of natural products like Biotin, demonstrating the compound's role in synthesizing biochemically significant intermediates (Qin et al., 2014).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302 (Harmful if swallowed) and H317 (May cause an allergic skin reaction) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, not getting it in eyes, on skin, or on clothing, and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
tert-butyl (2S,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO3/c1-7-5-8(12)6-11(7)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3/t7-,8+/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXZADLGAYWRZCR-JGVFFNPUSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN1C(=O)OC(C)(C)C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1C[C@H](CN1C(=O)OC(C)(C)C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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